BE“GHE Foundational & Exploratory

Check Availability & Pricing

"Isostearic acid CAS number and IUPAC name"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isostearic acid

Cat. No.: B052629

An In-Depth Technical Guide to Isostearic Acid for Researchers and Drug Development
Professionals

Chemical Identity and Nomenclature

Isostearic acid is a branched-chain saturated fatty acid with 18 carbon atoms. Unlike its linear
isomer, stearic acid, isostearic acid is a clear, oily liquid at room temperature.[1] It is important
to note that commercial isostearic acid is not a single chemical entity but rather a mixture of
branched-chain isomers, predominantly methyl-branched isomers of octadecanoic acid.[2] The
specific position of the methyl group along the carbon chain can vary depending on the
manufacturing process.[3]

The most frequently cited specific isomer in chemical databases is 16-methylheptadecanoic
acid.[4][5] Due to the isomeric mixture, multiple CAS numbers are often associated with
isostearic acid.

Table 1: Chemical Identifiers for Isostearic Acid
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Identifier Value

Common Name Isostearic Acid

Isooctadecanoic acid[6]; 16-

IUPAC Name methylheptadecanoic acid (for a specific isomer)
[41[7]

CAS Numbers 2724-58-5, 30399-84-9[6][8]

Chemical Formula C1sH3602[6][9]

Molecular Weight 284.48 g/mol [5][9]

EC Number 250-178-0[4]

Physicochemical Properties

The branched structure of isostearic acid prevents the molecules from packing tightly,
resulting in a significantly lower melting point compared to stearic acid and giving it liquid
properties at room temperature.[1][9] This structure also imparts excellent oxidative, thermal,
and odor stability.[4][8]

Table 2: Physicochemical Data of Isostearic Acid
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Property Value Source(s)
Clear, colorless to pale yellow

Appearance o [61[°]
liquid

Odor Mild, faint [6]119]
-10°C to -6°C (mixture); 69.5°C

Melting Point (16-methylheptadecanoic acid [4119]
isomer)

Boiling Point Approximately 250°C to 400°C  [4][9]

Viscosity Approx. 45 cP at 25°C [10]

Density 0.89 g/mL at 25°C
Soluble in oils, DMSO (=10

Solubility mg/ml), and ethanol (=10 [1]
mg/ml)
Stable under normal

Stability conditions; resistant to [9][10]
oxidation

Acid Value 175-195 mgKOH/g [8]

Synthesis and Manufacturing

Isostearic acid is primarily produced from natural sources like vegetable oils (e.g., oleic acid

from soybean oil) or animal fats through catalytic processes.[1][6] The key step is the

isomerization of the linear fatty acid chain to create a branched structure.

Common Synthesis Methods

o Clay-Catalyzed Isomerization: This industrial method involves heating oleic acid with a

natural mineral catalyst, such as activated clay, at high temperatures (180-260°C) and

pressures.[3][4] This process typically yields a complex mixture of monomeric branched-

chain acids (isostearic acid) and C36 dimeric fatty acids.[3][11]
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e Zeolite-Catalyzed Isomerization: A more refined method uses zeolite catalysts (e.g., H-
Ferrierite) to isomerize oleic acid.[3][11] This process offers better control over the reaction,
preferentially yielding a mixture of isostearic acids with the methyl branch located between
the 8th and 14th carbon positions.[11] Subsequent hydrogenation is required to saturate any
remaining double bonds.[3]

General Manufacturing Workflow

The following diagram outlines a typical production process for isostearic acid starting from
vegetable oil.
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Caption: General workflow for the industrial production of isostearic acid.
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Applications in Drug Development and Research

While widely used in cosmetics, isostearic acid possesses unique properties that make it a
valuable compound for pharmaceutical and research applications.

o Pharmaceutical Excipient: It functions as an excipient to enhance the solubility of poorly
soluble active pharmaceutical ingredients (APIs), thereby improving bioavailability.[12] Its
properties are also utilized in controlled-release formulations and transdermal patches to
modulate drug delivery.[12][13]

 Inflammatory Response Induction: Recent research has identified isostearic acid as a key
active component in imiquimod cream formulations used to induce psoriasis-like skin
inflammation in mouse models.[14] This finding is critical for researchers using this model, as
it suggests that isostearic acid itself drives a significant portion of the inflammatory
response.[14]

Experimental Protocols
In Vivo Psoriaform Disease Model Induction

This protocol is based on studies identifying isostearic acid's pro-inflammatory effects in the
widely used imiquimod-induced psoriasis mouse model.[14]

e Animal Model: BALB/cJR]j mice are typically used.

o Test Substance: A cream formulation containing 25% (w/V) isostearic acid. A vehicle control
cream (without isostearic acid or imiquimod) and a positive control (e.g., 5% imiquimod
cream, which contains isostearic acid) should be used.

o Application: Apply 50 mg of the cream to a 2 cm? area of shaved dorsal skin daily.

« Duration: Continue application for 2 to 5 days. Signs of inflammation (erythema, scaling, skin
thickness) are monitored daily.

o Endpoint Analysis: After the treatment period, skin and systemic samples are collected.
Analysis can include histology of skin sections, measurement of pro-inflammatory cytokines
(e.g., IL-1pB, IL-23, IL-17) in tissue homogenates via ELISA or gPCR, and assessment of
systemic effects like splenomegaly or liver enlargement.[14]
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Signaling Pathways

Studies have shown that topical application of isostearic acid can trigger a specific
inflammatory cascade in the skin, making it relevant for dermatological and immunological
research.[14]

Isostearic Acid-Induced Inflammatory Pathway

The mechanism involves the activation of the inflammasome, a multiprotein complex that
initiates an inflammatory response, and subsequent upregulation of the IL-23/IL-17 axis, a key
pathway in psoriasis pathogenesis.[14]
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Caption: Inflammatory signaling cascade initiated by isostearic acid in skin.

Toxicology and Safety Profile
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Isostearic acid is generally considered to have a low toxicity profile and is safe for use in
topical applications. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that
isostearic acid is safe as a cosmetic ingredient in its current practices of use.[2]

Table 3: Summary of Toxicological Data

Endpoint Result Species Source(s)

> 2000 mg/kg; > 32

Acute Oral LDso Rat [10][15]
ml/kg

Skin Irritation Non-irritant (undiluted)  Human, Rabbit [2][15]

Skin Sensitization Not a sensitizer Human [2][15]

o No indication of
Phototoxicity o Human [2][15]
phototoxicity

Not listed as a
Carcinogenicity carcinogen by IARC, N/A [16][17]
NTP, or OSHA

Some evidence, but
Comedogenicity human predictability is ~ N/A [2]

low

In summary, isostearic acid is a multifaceted fatty acid with well-defined physicochemical
properties and a favorable safety profile. Its role as both a versatile pharmaceutical excipient
and a newly-identified active inflammatory agent makes it a compound of significant interest to
researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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